N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide

• IUPAC Name: N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO4S/c1-4-17(13-8-6-5-7-9-13)22(18,19)14-10-11-15(20-2)16(12-14)21-3/h5-12H,4H2,1-3H3
• InChI Key: HNODGNXBMCQFJK-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol

Description

N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide, also known as NBOMe, is a potent hallucinogenic drug that has gained popularity in recent years. It is a synthetic compound that belongs to the phenethylamine family and is structurally similar to other hallucinogenic drugs such as LSD and mescaline. NBOMe has been the subject of extensive scientific research due to its potential use in various fields such as medicine, neuroscience, and pharmacology.

Mechanism of Action

N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide acts as a partial agonist at the 5-HT2A receptor, which is a subtype of serotonin receptor that is involved in the regulation of mood, cognition, and perception. N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide binds to the receptor and activates it, leading to an increase in the release of neurotransmitters such as dopamine and serotonin. This results in the characteristic hallucinogenic effects of N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide, such as altered perception, mood, and thought.
Biochemical and Physiological Effects
N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide has a range of biochemical and physiological effects on the body. It increases the release of neurotransmitters such as dopamine and serotonin, leading to changes in mood, perception, and thought. It also increases heart rate, blood pressure, and body temperature, which can be dangerous in high doses. N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide can cause hallucinations, paranoia, and anxiety, which can be distressing for the user.

Advantages and Limitations for Lab Experiments

N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide has several advantages and limitations for use in lab experiments. Its potent hallucinogenic effects make it a useful tool for studying the serotonin system and its role in the regulation of mood and behavior. It can also be used to develop new drugs with similar properties. However, the potential side effects of N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide, such as increased heart rate and blood pressure, can make it difficult to use in certain experiments. Additionally, the high cost and complexity of synthesizing N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide can limit its availability for research purposes.

Future Directions

There are several future directions for research on N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide. One area of interest is the development of new drugs with similar properties to N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide but with fewer side effects. Another area of interest is the use of N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide as a tool for studying the serotonin system and its role in the regulation of mood and behavior. Additionally, research on the long-term effects of N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide use and its potential for addiction is needed to fully understand its risks and benefits.

Synthesis Methods

The synthesis of N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide involves the reaction of 2C-H with N-ethyl-N-phenylsulfonamide in the presence of a Lewis acid catalyst. The resulting product is then treated with methoxy-substituted benzaldehyde to yield the final compound. The synthesis of N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide is a complex process that requires a high degree of expertise and precision.

Scientific Research Applications

N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide has been the subject of extensive scientific research due to its potential use in various fields. In medicine, N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide has been investigated for its potential use as an analgesic and as a treatment for depression and anxiety disorders. In neuroscience, N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide has been used to study the functioning of the serotonin system and its role in the regulation of mood and behavior. In pharmacology, N-ethyl-3,4-dimethoxy-N-phenylbenzenesulfonamide has been used to study the effects of hallucinogenic drugs on the brain and to develop new drugs with similar properties.